Cas no 695-16-9 (Pyridine, 1,2,3,6-tetrahydro-1,4-dimethyl-)

• Product Name: Pyridine, 1,2,3,6-tetrahydro-1,4-dimethyl-
• CAS No: 695-16-9
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 391688
• PubChem ID: 11389372
• Update Time: 2025-04-19

Pyridine, 1,2,3,6-tetrahydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 1,2,3,6-tetrahydro-1,4-dimethyl-
• 1,4-dimethyl-3,6-dihydro-2H-pyridine
• SCHEMBL91421
• 1,2,3,6-tetrahydro-1,4-dimethylpyridine
• 695-16-9
• DTXSID90464278

• Inchi： 1S/C7H13N/c1-7-3-5-8(2)6-4-7/h3H,4-6H2,1-2H3
• InChI Key： RRXMFAUGACOEAH-UHFFFAOYSA-N
• SMILES： N1(C)CC=C(C)CC1

Computed Properties

• Exact Mass: 111.10489
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24